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Compound of Interest

Compound Name: Boc-D-Tic-OH

Cat. No.: B558586

This guide provides a comprehensive technical overview of (R)-N-tert-Butoxycarbonyl-1,2,3,4-
tetrahydroisoquinoline-3-carboxylic acid (Boc-D-Tic-OH), a crucial chiral building block in
modern drug discovery and peptide chemistry. We will delve into its fundamental properties,
synthesis, analytical characterization, and key applications, offering insights grounded in
established scientific principles and industry best practices.

Core Molecular Profile and Physicochemical
Properties

Boc-D-Tic-OH is a conformationally constrained, non-proteinogenic amino acid derivative. Its
rigid bicyclic structure makes it an invaluable tool for designing peptidomimetics and other
bioactive molecules with enhanced potency, selectivity, and metabolic stability.

Molecular Formula and Weight

The fundamental identity of any chemical compound begins with its molecular formula and
weight. These parameters are critical for stoichiometric calculations in synthesis, analytical
characterization, and formulation development.

e Chemical Formula: C1sH19NOa
e Molecular Weight (MW): 277.32 g/mol

The tert-butoxycarbonyl (Boc) protecting group is clearly identifiable in the formula (CsH2032)
and contributes significantly to the overall molecular weight.
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Chemical Structure

The three-dimensional arrangement of atoms dictates the molecule's biological activity and
chemical reactivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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